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Introduction

Laccases (benzenediol:oxygen oxidoreductase, EC 1.10.3.2) are multi-copper containing
enzymes that catalyze the oxidation of a wide array of phenolic and non-phenolic compounds,
making them highly valuable in various biotechnological applications.[1] A prominent example

is the laccase from Myceliophthora thermophila (LacMP), known for its high redox potential and
stability. Accurate determination of laccase activity is essential for research, process
optimization, and quality control.

The ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assay is a simple, sensitive,
and widely adopted method for measuring laccase activity.[1] The principle of this assay is
based on the laccase-catalyzed oxidation of the colorless ABTS substrate to a stable, blue-
green radical cation (ABTSe+).[1][2] The rate of formation of this colored product is directly
proportional to the laccase activity and can be monitored spectrophotometrically by measuring
the increase in absorbance at 420 nm.[1][2][3][4]

Principle of the Reaction
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In the presence of molecular oxygen, laccase facilitates the removal of an electron from the
ABTS substrate. This oxidation results in the formation of the ABTSe+ radical cation, which has
a distinct color and strong absorbance at 420 nm. The molar extinction coefficient (€) for the
ABTS radical at this wavelength is 36,000 M~1cm~1.[1][3][4] By measuring the rate of
absorbance increase, the enzyme's activity can be accurately quantified.

Reactants

Products

(O]}

2 H20

/

2 ABTS (Colorless)

2 ABTSe+ (Blue-Green Radical)
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Figure 1: Laccase-catalyzed oxidation of ABTS.

Performance Characteristics & Data

The ABTS assay for LacMP is robust and reproducible under optimized conditions. The optimal
pH for the oxidation of ABTS by most fungal laccases, including LacMP, is typically in the
acidic range.[1][5][6]

Parameter Value Reference
Wavelength (Amax) 420 nm [1112][3]14]
Molar Extinction Coefficient (¢) 36,000 M~icm~1 [1103114]
Optimal pH Range 3.0-5.0 [1][6]
Recommended Assay pH 45-5.0 [11[71[8]
Typical Assay Temperature 25°C - 60°C [311519]
Typical Km for ABTS ~0.21 - 0.43 mM [7][10]

Detailed Experimental Protocol

This protocol provides a methodology for determining LacMP activity in a standard 1 mL
cuvette format. The assay can be adapted for microplate readers.

l. Required Materials

e Reagents:
o Laccase from Myceliophthora thermophila (LacMP)
o ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt)
o Sodium Acetate

o Glacial Acetic Acid
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o Purified, deionized water
e Equipment:

o Spectrophotometer with temperature control, capable of reading at 420 nm

o

1 mL quartz or disposable cuvettes

[¢]

Calibrated micropipettes and tips

[e]

pH meter

[e]

Analytical balance

Vortex mixer

o

Il. Preparation of Reagents

1. 0.1 M Sodium Acetate Buffer (pH 5.0):

» Dissolve 8.2 g of sodium acetate in approximately 800 mL of deionized water.
e Adjust the pH to 5.0 using glacial acetic acid.

e Bring the final volume to 1 L with deionized water.

e Store at 4°C.

2.10 mM ABTS Stock Solution:

e Weigh 54.87 mg of ABTS diammonium salt (MW: 548.68 g/mol ).

¢ Dissolve in 10 mL of 0.1 M Sodium Acetate Buffer (pH 5.0).

¢ This solution should be prepared fresh daily and protected from light to prevent auto-
oxidation. Store on ice during use.

3. LacMP Enzyme Working Solution:

» Prepare a series of dilutions of the LacMP stock solution in cold 0.1 M Sodium Acetate
Buffer (pH 5.0).

e The optimal concentration should be determined empirically to yield a linear absorbance
change of 0.1-0.8 units per minute.
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lll. Assay Procedure

Start: Reagent Preparation

'

1. Prepare 0.1 M Sodium Acetate Buffer (pH 5.0)

'

2. Prepare 10 mM ABTS Stock Solution

'

3. Prepare LacMP Working Dilutions

4. Set up Spectrophotometer (420 nm, 25°C)

5. Prepare Reaction Mix in Cuvette
(Buffer + ABTS Solution)

6. Add Enzyme to Initiate Reaction & Mix

7. Immediately Measure Absorbance vs. Time

8. Calculate Activity (AA/min)

Click to download full resolution via product page

Figure 2: Experimental workflow for the LacMP ABTS assay.
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o Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamp to warm up for
at least 30 minutes. Set the wavelength to 420 nm and the temperature to the desired value
(e.g., 25°C).

e Reaction Mixture: In a 1 mL cuvette, prepare the reaction mixture. The final volume is 1.0
mL.

o 850 pL of 0.1 M Sodium Acetate Buffer (pH 5.0)
o 50 pL of 10 mM ABTS Stock Solution (Final concentration: 0.5 mM)

e Blank Measurement: Add 100 pL of the buffer (instead of the enzyme) to the reaction
mixture. Mix and use this to zero the spectrophotometer. This accounts for any background
absorbance.

« Initiate Reaction: To the cuvette containing the buffer and ABTS, add 100 pL of the LacMP
enzyme working solution.

» Data Collection: Immediately mix the solution by inverting the cuvette or by gentle pipetting,
and start recording the absorbance at 420 nm every 15-30 seconds for 3-5 minutes. Ensure
the data is collected from the initial, linear phase of the reaction.

IV. Calculation of Laccase Activity

Laccase activity is calculated based on the rate of formation of the ABTSe+ radical using the
Beer-Lambert law. One unit (U) of laccase activity is defined as the amount of enzyme that
oxidizes 1 pmol of ABTS per minute.

Formula:
Activity (U/mL) = ( (AAazo/min) x V_total ) / (€ x d x V_enzyme )
Where:

e AAa20/min: The initial linear rate of change in absorbance at 420 nm per minute (calculated
from the slope of the absorbance vs. time plot).

e V_total: Total volume of the assay mixture in mL (e.g., 1.0 mL).
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e ¢ (Molar Extinction Coefficient): 0.036 pmol=*mL~cm~* (equivalent to 36,000 M~1cm~1).[1][3]
[4]

o d (Path length of the cuvette): 1 cm.

e V_enzyme: Volume of the enzyme sample added in mL (e.g., 0.1 mL).
Example Calculation:

If the change in absorbance (AAs2o0/min) is 0.250:

Activity (U/mL) = (0.250 x 1.0 )/ (0.036 x 1 x 0.1 ) Activity (U/mL) = 0.250 / 0.0036 Activity
(U/mL) = 69.44 U/mL

This value represents the activity in the enzyme working solution. To find the activity of the
original stock, multiply by the dilution factor.

Troubleshooting

e No or Low Activity:
o Verify the pH of the buffer. Laccase activity is highly pH-dependent.
o Check enzyme concentration; it may be too low.
o Ensure the ABTS solution is fresh and was protected from light.

» Non-linear Reaction Rate:

o The enzyme concentration may be too high, leading to substrate depletion. Dilute the
enzyme sample.

o The reaction may not have been mixed properly upon initiation.
e High Background Reading:

o The ABTS solution may have auto-oxidized. Prepare a fresh solution.
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o Contaminants in the water or buffer may be present. Heavy metal ions can cause non-
enzymatic oxidation.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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